Cas no 51877-54-4 (oxirane-2-carboxylic acid;potassium salt)

Oxirane-2-carboxylic acid potassium salt is a highly reactive epoxide derivative with a carboxylate functional group, stabilized as its potassium salt. This compound is particularly valuable in organic synthesis and polymer chemistry due to its dual reactivity—the strained oxirane ring enables ring-opening reactions, while the carboxylate group facilitates further functionalization or solubility adjustments. Its potassium salt form enhances stability and handling compared to the free acid. The product is often employed as a building block for pharmaceuticals, agrochemicals, and specialty polymers, where controlled reactivity and precise molecular modifications are critical. Its compatibility with aqueous and polar organic solvents broadens its utility in diverse synthetic applications.

oxirane-2-carboxylic acid;potassium salt structure

51877-54-4 structure

Product Name:oxirane-2-carboxylic acid;potassium salt

CAS No:51877-54-4

MF:C₃H₃KO₃

MW:126.152422189713

MDL:MFCD16293376

CID:361177

PubChem ID:23708733

Update Time:2025-06-06

oxirane-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

- Oxiranecarboxylic acid, potassium salt
- Potassium oxirane-2-carboxylate
- oxirane-2-carboxylic acid;potassium salt
- RB3380
- AM85800
- potassium;oxirane-2-carboxylate
- A871139
- AC-30693
- MFCD16293376
- AKOS025395300
- DTXSID30635763
- SY269708
- C3H3KO3
- FT-0696380
- Potassiumoxirane-2-carboxylate
- oxirane-2-carboxylic acid potassium salt
- AKOS015924464
- SCHEMBL3237459
- 51877-54-4
- EN300-134388
- SB47308
- l-potassium glycidate
- MFCD00274195
- DB-125830
- SY047413
- Epoxypropionic acid
- MDL： MFCD16293376
- Inchi： 1S/C3H4O3.K/c4-3(5)2-1-6-2;/h2H,1H2,(H,4,5);/q;+1/p-1
- InChI Key： CMQCDPNYSJUSEH-UHFFFAOYSA-M
- SMILES： [K+].O1CC1C(=O)[O-]

Computed Properties

Exact Mass: 125.97192544g/mol
Monoisotopic Mass: 125.97192544g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 82.2
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.7Å²

oxirane-2-carboxylic acid;potassium salt Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

oxirane-2-carboxylic acid;potassium salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A450000557-1g	Potassium oxirane-2-carboxylate	51877-54-4	95%	1g	$151.50	2023-09-01
Alichem	A450000557-5g	Potassium oxirane-2-carboxylate	51877-54-4	95%	5g	$445.50	2023-09-01
TRC	P991478-25mg	Potassium Oxirane-2-carboxylate	51877-54-4		25mg	$ 50.00	2022-06-03
TRC	P991478-50mg	Potassium Oxirane-2-carboxylate	51877-54-4		50mg	$ 65.00	2022-06-03
TRC	P991478-200mg	Potassium Oxirane-2-carboxylate	51877-54-4		200mg	$ 210.00	2022-06-03
Apollo Scientific	OR54835-250mg	Potassium oxirane-2-carboxylate	51877-54-4		250mg	£140.00	2025-02-20
Apollo Scientific	OR54835-1g	Potassium oxirane-2-carboxylate	51877-54-4		1g	£275.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X87435-250mg	Potassium oxirane-2-carboxylate	51877-54-4	95%	250mg	¥618.0	2023-09-05
abcr	AB449774-1 g	Potassium oxirane-2-carboxylate, 95%; .	51877-54-4	95%	1g	€247.00	2023-07-18
abcr	AB449774-5 g	Potassium oxirane-2-carboxylate, 95%; .	51877-54-4	95%	5g	€730.00	2023-07-18